Cas no 926187-94-2 (2-(4-chlorophenyl)-1-(piperazin-1-yl)ethan-1-one)

• Product Name: 2-(4-chlorophenyl)-1-(piperazin-1-yl)ethan-1-one
• CAS No: 926187-94-2
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• MDL: MFCD08442919
• CID: 4665297
• Update Time: 2025-05-24

2-(4-chlorophenyl)-1-(piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1-(piperazin-1-yl)ethan-1-one

• MDL： MFCD08442919
• Inchi： 1S/C12H15ClN2O/c13-11-3-1-10(2-4-11)9-12(16)15-7-5-14-6-8-15/h1-4,14H,5-9H2
• InChI Key： XMSQPRRJHDDJBZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCNCC1)CC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenyl)-1-(piperazin-1-yl)ethan-1-one

Introduction to 2-(4-chlorophenyl)-1-(piperazin-1-yl)ethan-1-one (CAS No. 926187-94-2)

2-(4-chlorophenyl)-1-(piperazin-1-yl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 926187-94-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a chlorophenyl group and a piperazine moiety, has garnered attention due to its structural features and potential biological activities. The combination of these functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The chlorophenyl substituent, characterized by its electron-withdrawing nature, influences the electronic properties of the molecule, thereby modulating its interactions with biological targets. In contrast, the piperazine ring, known for its ability to enhance binding affinity and metabolic stability, plays a crucial role in drug design. These structural elements contribute to the compound's versatility, making it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing pharmacologically active molecules. Among these, piperazine derivatives have been extensively studied due to their broad spectrum of biological activities. The presence of a piperazin-1-yl group in 2-(4-chlorophenyl)-1-(piperazin-1-yl)ethan-1-one suggests potential applications in treating various diseases, including neurological disorders and infectious diseases.

In the context of modern pharmaceutical research, the synthesis and characterization of such compounds are essential steps toward identifying lead candidates for further development. The structural features of 2-(4-chlorophenyl)-1-(piperazin-1-yl)ethan-1-one make it an interesting subject for computational studies aimed at predicting its biological activity. Molecular modeling techniques have been increasingly employed to understand the interactions between this compound and its potential targets.

One of the key areas of interest is the compound's interaction with enzymes and receptors involved in disease pathways. For instance, studies have shown that chlorophenyl derivatives can exhibit inhibitory effects on certain enzymes, making them useful in developing anti-inflammatory and anti-cancer agents. Similarly, piperazine derivatives are known to interact with neurotransmitter receptors, which has implications for treating conditions such as depression and anxiety.

The synthesis of 2-(4-chlorophenyl)-1-(piperazin-1-yl)ethan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been explored to enhance the efficiency of its preparation. These approaches not only improve the scalability of production but also allow for modifications that can fine-tune its biological properties.

Recent research has also focused on exploring the pharmacokinetic profile of this compound. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its potential as a drug candidate. Preclinical studies have begun to shed light on these aspects, providing valuable insights into its behavior within biological systems.

The development of novel therapeutic agents often involves iterative processes of design, synthesis, and testing. 2-(4-chlorophenyl)-1-(piperazin-1-yl)ethan-1-one serves as a testament to this approach, where structural modifications are made based on initial findings to improve efficacy and reduce side effects. Such iterative development is essential for bringing safe and effective drugs to patients worldwide.

In conclusion,2-(4-chlorophenyl)-1-(piperazin-1-yl)ethan-1-one (CAS No. 926187-94-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As scientific understanding continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.